1-(6-cyclopropylpyridazin-3-yl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide
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Description
1-(6-cyclopropylpyridazin-3-yl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H22N4OS and its molecular weight is 342.46. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Synthesis and CGRP Receptor Inhibition
The development of an enantioselective process for preparing CGRP receptor inhibitors highlights the importance of stereoselective synthesis in drug development. Such processes ensure the creation of compounds with the desired physiological activity while minimizing undesired effects. This approach is crucial for developing medications targeting the calcitonin gene-related peptide (CGRP) receptor, a significant target for migraine treatments (Cann et al., 2012).
Mannich Reaction in Heterocycle Synthesis
The Mannich reaction's role in synthesizing N,S-containing heterocycles exemplifies the synthetic versatility of incorporating nitrogen and sulfur atoms into complex organic frameworks. This methodology is essential for creating compounds with potential therapeutic applications, showcasing the importance of synthetic organic chemistry in drug discovery (Dotsenko et al., 2012).
Soluble Epoxide Hydrolase Inhibition
The discovery of soluble epoxide hydrolase inhibitors based on the piperidine-4-carboxamide scaffold underlines the critical role of enzyme inhibition in therapeutic interventions. Such studies demonstrate the potential of structurally related compounds in managing diseases through targeted enzymatic pathways (Thalji et al., 2013).
Cardiotonic Activity through Chemical Modification
Exploration of the structure-activity relationships in compounds designed as cardiotonic agents emphasizes the importance of chemical modification for therapeutic efficacy. This research illustrates how altering specific structural elements can significantly impact a compound's physiological activity, a fundamental concept in medicinal chemistry (Nate et al., 1987).
properties
IUPAC Name |
1-(6-cyclopropylpyridazin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4OS/c23-18(19-12-15-2-1-11-24-15)14-7-9-22(10-8-14)17-6-5-16(20-21-17)13-3-4-13/h1-2,5-6,11,13-14H,3-4,7-10,12H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZMCTWCUYYFYPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(C=C2)N3CCC(CC3)C(=O)NCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.